Cas no 530144-46-8 (2H-1-BENZOPYRAN-2-ONE, 6-(2-FLUORO-4,6-DIHYDROXYBENZOYL)-3,4-DIHYDRO-)

• Product Name: 2H-1-BENZOPYRAN-2-ONE, 6-(2-FLUORO-4,6-DIHYDROXYBENZOYL)-3,4-DIHYDRO-
• CAS No: 530144-46-8
• MF: C₁₆H₁₁FO₅
• MW: 302.253948450089
• CID: 3282584
• PubChem ID: 68460251
• Update Time: 2025-04-21

2H-1-BENZOPYRAN-2-ONE, 6-(2-FLUORO-4,6-DIHYDROXYBENZOYL)-3,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-2-ONE, 6-(2-FLUORO-4,6-DIHYDROXYBENZOYL)-3,4-DIHYDRO-
• DTXSID001157652
• SCHEMBL2967202
• 530144-46-8

• Inchi： 1S/C16H11FO5/c17-11-6-10(18)7-12(19)15(11)16(21)9-1-3-13-8(5-9)2-4-14(20)22-13/h1,3,5-7,18-19H,2,4H2
• InChI Key： JDDVIOMBTOIZEU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C1C=CC2=C(C=1)CCC(=O)O2)=O)O)O

Computed Properties

• Exact Mass: 302.05905161g/mol
• Monoisotopic Mass: 302.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.8Ų